Cas no 1248301-61-2 (1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine)

1-(2-Chlorophenyl)-5-methyl-1H-pyrazol-3-amine is a chlorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-chlorophenyl substituent at the 1-position and a methyl group at the 5-position of the pyrazole ring, contributing to its unique reactivity and binding properties. The amine group at the 3-position enhances its versatility as an intermediate for further functionalization. This compound may exhibit biological activity due to the pyrazole core, which is commonly found in bioactive molecules. Its well-defined molecular architecture makes it suitable for studies in medicinal chemistry, particularly in the development of novel therapeutic agents or pesticidal compounds. High purity grades are available for research purposes.
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine structure
1248301-61-2 structure
Product Name:1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
CAS No:1248301-61-2
MF:C10H10ClN3
MW:207.659500598907
CID:4580824
PubChem ID:62679821
Update Time:2025-06-08

1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 1-(2-chlorophenyl)-5-methyl-
    • Inchi: 1S/C10H10ClN3/c1-7-6-10(12)13-14(7)9-5-3-2-4-8(9)11/h2-6H,1H3,(H2,12,13)
    • InChI Key: UWTAAGCNRMXMMZ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2Cl)C(C)=CC(N)=N1

Computed Properties

  • Exact Mass: 207.0563250g/mol
  • Monoisotopic Mass: 207.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 367.2±32.0 °C at 760 mmHg
  • Flash Point: 175.9±25.1 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine Security Information

1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-127068-0.05g
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2 95.0%
0.05g
$155.0 2025-02-21
Enamine
EN300-127068-0.1g
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
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Enamine
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1248301-61-2 95.0%
0.25g
$331.0 2025-02-21
Enamine
EN300-127068-0.5g
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2 95.0%
0.5g
$524.0 2025-02-21
Enamine
EN300-127068-1.0g
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2 95.0%
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$671.0 2025-02-21
Enamine
EN300-127068-2.5g
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2 95.0%
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Enamine
EN300-127068-5.0g
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2 95.0%
5.0g
$1945.0 2025-02-21
Enamine
EN300-127068-10.0g
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2 95.0%
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$2884.0 2025-02-21
TRC
C610858-10mg
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2
10mg
$ 50.00 2022-06-01
TRC
C610858-50mg
1-(2-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
1248301-61-2
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$ 185.00 2022-06-01
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